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Compound Name:
DMNPE-caged ATP diammonium

salt

Cat. No.: B1191920

Get Quote

Precision Control of Cellular Energetics: A Technical Guide to the Solubility, Stability, and

Handling of DMNPE-Caged ATP

Executive Overview
As a Senior Application Scientist, I frequently observe that the primary point of failure in caged-

nucleotide assays is not the photolysis instrumentation, but the thermodynamic

mismanagement of the stock solutions. DMNPE-caged ATP (Adenosine 5'-triphosphate P3-[1-

(4,5-dimethoxy-2-nitrophenyl)ethyl] ester) is a cornerstone molecule for studying rapid kinetic

processes in biology, from motor protein mechanics to purinergic receptor activation.

By esterifying the terminal gamma-phosphate with a photolabile DMNPE group, the nucleotide

is rendered biologically inert[1]. Upon UV illumination, it rapidly undergoes photolysis to release

active ATP. While DMNPE absorbs light more efficiently at ~360 nm compared to NPE or CNB

caging groups, its quantum yield is relatively low (~0.07)[1][2]. Therefore, maximizing the

integrity of the starting material through rigorous solubility and stability protocols is paramount

to achieving a robust signal-to-noise ratio.
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Fig 1: Photochemical cleavage pathway of DMNPE-caged ATP into active ATP.

Part 1: Physicochemical Properties and Solubility
Dynamics
The choice of solvent is the first critical decision in assay design. DMNPE-caged ATP is

typically supplied as a 2 or 1[1][2].
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Causality of Solvent Selection: While the DMNPE moiety introduces hydrophobicity, the highly

charged triphosphate tail ensures robust aqueous solubility. We strongly recommend using

double-distilled water (ddH₂O) over DMSO for primary stock solutions.

Why? First, the maximum solubility in water (up to 100 mM) is double that of DMSO (50 mM)

[2]. Second, DMSO can perturb delicate biological systems, such as lipid bilayers or motor

protein assays, introducing confounding variables. If transient turbidity occurs during

reconstitution, brief sonication is highly recommended to force the compound into solution

without degrading the ester bond[3].

Table 1: Solubility Profile of DMNPE-Caged ATP Diammonium Salt

Solvent
Max Concentration
(mg/mL)

Max Concentration
(mM)

Application Notes

ddH₂O 75.04 100

Preferred for
biological assays;
maximizes yield
and minimizes
solvent toxicity.

| DMSO | 37.52 | 50 | Useful for specific non-aqueous applications; requires sonication for full

dissolution. |

Note: Data based on a baseline Molecular Weight of 750.44. Batch-specific hydration will

require volume adjustments[2].

Part 2: Thermodynamic and Photochemical Stability
Caged compounds are inherently metastable. The thermodynamic barrier preventing

spontaneous hydrolysis must be maintained through strict temperature and light controls.

Degradation Pathways: In aqueous environments, DMNPE-caged ATP is remarkably stable

against spontaneous hydrolysis at neutral pH. However, prolonged exposure to ambient light or

repeated freeze-thaw cycles will cause premature cleavage. This leads to a creeping baseline

of free ATP that can desensitize purinergic receptors or pre-activate motor proteins before the

intended UV trigger is applied.
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Table 2: Stability and Storage Guidelines

State Temperature Shelf Life
Light
Exposure

Storage
Directives

Lyophilized

Powder
-20°C to -30°C Up to 3 years Strictly Dark

Store
desiccated to
prevent
ambient
hydration[1]
[3].

Aqueous Stock

Solution
-80°C Up to 1 year Strictly Dark

Aliquot

immediately to

avoid freeze-

thaw cycles[3].

| Working Solution | 4°C to 25°C | Hours | Strictly Dark | Keep on ice during experimental setup.

|

Part 3: Self-Validating Experimental Protocol
To guarantee scientific integrity, your workflow must be a self-validating system. The following

protocol integrates a critical enzymatic "zeroing" step to ensure that any observed biological

response is strictly causal to the UV photolysis, not an artifact of poor sample handling.

Step-by-Step Methodology:

Batch-Specific Molarity Calculation: Do not assume a static molecular weight. DMNPE-
caged ATP diammonium salt has a base MW of 750.44, but the degree of hydration varies

by batch[4]. Always recalculate solvent volumes based on your specific Certificate of

Analysis (CoA) to ensure precise molarity.

Reconstitution: Add the calculated volume of sterile, cold ddH₂O to the vial to achieve the

desired stock concentration (e.g., 10 mM to 100 mM)[2].

Sonication: If the powder does not dissolve immediately and the solution appears turbid,

apply gentle sonication in a water bath for 30-60 seconds[3].

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.fishersci.at/shop/products/molecular-probes-dmnpe-caged-atp-adenosine-5-triphosphate-i-p-i-sup-3-sup-1-4-5-dimethoxy-2-nitrophenyl-ethyl-ester-disodium-salt/11539046
https://www.targetmol.com/compound/dmnpe-caged%20atp%20diammonium%20salt
https://www.targetmol.com/compound/dmnpe-caged%20atp%20diammonium%20salt
https://www.benchchem.com/product/b1191920/docs?utm_src=pdf-body#solubility-and-stability-of-dmnpe-caged-atp-solutions
https://www.benchchem.com/product/b1191920/docs?utm_src=pdf-body#solubility-and-stability-of-dmnpe-caged-atp-solutions
https://www.rndsystems.com/products/dmnpe-caged-atp-diammonium-salt_5157
https://www.tocris.com/products/dmnpe-caged-atp-diammonium-salt_5157
https://www.targetmol.com/compound/dmnpe-caged%20atp%20diammonium%20salt
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1191920?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Aliquoting: Divide the stock into single-use aliquots (e.g., 10-50 µL) in opaque or foil-

wrapped microcentrifuge tubes. Immediately flash-freeze and store at -80°C[3].

Self-Validating Background Clearance (The Apyrase Step): Prior to the experiment, dilute the

stock to your working concentration (e.g., 100 µM). Add 5 to the working solution[5]. Apyrase

will enzymatically degrade any trace amounts of free ATP that may have formed during

storage, effectively "zeroing" your baseline. Because Apyrase acts relatively slowly, it will not

significantly consume the massive burst of ATP released during the millisecond UV flash.

Photolysis: Irradiate the sample using a Xenon flash-lamp or UV laser (355–365 nm) to

cleave the DMNPE group and release active ATP[1][5].
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Fig 2: Standardized workflow for the preparation and validation of DMNPE-caged ATP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Invitrogen DMNPE-caged ATP (Adenosine 5'-Triphosphate, P3-(1-(4,5-Dimethoxy-2-
Nitrophenyl)ethyl) Ester, Disodium Salt) 5 mg | Buy Online | Invitrogen™ | Fisher Scientific
[fishersci.at]

2. DMNPE-caged ATP diammonium salt | Purinergic (P2Y) Receptors | Tocris Bioscience
[tocris.com]

3. DMNPE-caged ATP diammonium salt | TargetMol [targetmol.com]

4. rndsystems.com [rndsystems.com]

5. tandfonline.com [tandfonline.com]

To cite this document: BenchChem. [solubility and stability of DMNPE-caged ATP solutions].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1191920/docs#solubility-and-stability-of-dmnpe-
caged-atp-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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